Cas no 40664-96-8 (4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid)
4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 40664-96-8
- AKOS002261701
- F3203-0010
- 4-[(E)-3-(furan-2-yl)-3-oxoprop-1-enyl]benzoic acid
- 4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid
- STK922234
- CS-0270887
- VU0513143-1
- (E)-4-(3-(furan-2-yl)-3-oxoprop-1-en-1-yl)benzoic acid
- SCHEMBL18906024
- AB01322436-02
- 4-(3-FURAN-2-YL-3-OXO-PROPENYL)-BENZOICACID
- EN300-238083
- 4-(3-FURAN-2-YL-3-OXO-PROPENYL)-BENZOIC ACID
- 4-[(1E)-3-(furan-2-yl)-3-oxoprop-1-en-1-yl]benzoic acid
- 4-[3-(furan-2-yl)-3-oxoprop-1-en-1-yl]benzoic acid
- NCGC00327425-01
- Benzoic acid, 4-[3-(2-furanyl)-3-oxo-1-propen-1-yl]-
-
- Inchi: 1S/C14H10O4/c15-12(13-2-1-9-18-13)8-5-10-3-6-11(7-4-10)14(16)17/h1-9H,(H,16,17)/b8-5+
- InChI Key: GXYUZJPFGCNSRG-VMPITWQZSA-N
- SMILES: O1C=CC=C1C(/C=C/C1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 242.05790880g/mol
- Monoisotopic Mass: 242.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- Density: 1.308±0.06 g/cm3(Predicted)
- Boiling Point: 444.6±45.0 °C(Predicted)
- pka: 4.13±0.10(Predicted)
4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E247341-100mg |
4-[(1e)-3-(2-furyl)-3-oxoprop-1-en-1-yl]benzoic acid |
40664-96-8 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | E247341-500mg |
4-[(1e)-3-(2-furyl)-3-oxoprop-1-en-1-yl]benzoic acid |
40664-96-8 | 500mg |
$ 410.00 | 2022-06-05 | ||
| TRC | E247341-1g |
4-[(1e)-3-(2-furyl)-3-oxoprop-1-en-1-yl]benzoic acid |
40664-96-8 | 1g |
$ 615.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341557-50mg |
(E)-4-(3-(Furan-2-yl)-3-oxoprop-1-en-1-yl)benzoic acid |
40664-96-8 | 95% | 50mg |
¥11016.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341557-100mg |
(E)-4-(3-(Furan-2-yl)-3-oxoprop-1-en-1-yl)benzoic acid |
40664-96-8 | 95% | 100mg |
¥11520.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341557-250mg |
(E)-4-(3-(Furan-2-yl)-3-oxoprop-1-en-1-yl)benzoic acid |
40664-96-8 | 95% | 250mg |
¥12060.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341557-500mg |
(E)-4-(3-(Furan-2-yl)-3-oxoprop-1-en-1-yl)benzoic acid |
40664-96-8 | 95% | 500mg |
¥12578.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341557-1g |
(E)-4-(3-(Furan-2-yl)-3-oxoprop-1-en-1-yl)benzoic acid |
40664-96-8 | 95% | 1g |
¥13082.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1341557-2.5g |
(E)-4-(3-(Furan-2-yl)-3-oxoprop-1-en-1-yl)benzoic acid |
40664-96-8 | 95% | 2.5g |
¥25704.00 | 2024-05-14 | |
| Enamine | EN300-238083-0.05g |
4-[3-(furan-2-yl)-3-oxoprop-1-en-1-yl]benzoic acid |
40664-96-8 | 95% | 0.05g |
$612.0 | 2024-06-19 |
4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid
Chemical and Biological Properties of 4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid (CAS No. 40664-96-8)
4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 40664-96-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoic acid derivative class, characterized by a benzene ring substituted with a carboxylic acid group and an additional functional moiety. The presence of a conjugated system, including the enone and furyl groups, imparts unique electronic and photophysical properties, making it a promising candidate for various biological applications.
The molecular structure of 4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid consists of a benzene ring linked to a carboxylic acid group at position 4, with an unsaturated alkenyl group attached at position 3. This alkenyl group further incorporates a furyl ring at its terminal position, creating a rigid and planar framework. Such structural features are particularly relevant in the design of bioactive molecules due to their ability to engage in π-stacking interactions and hydrogen bonding, which are critical for molecular recognition processes.
In recent years, the exploration of benzoic acid derivatives has expanded into multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of functional groups in 4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid suggests potential interactions with biological targets such as enzymes and receptors. For instance, the furyl moiety has been shown to modulate the activity of certain transcription factors and ion channels, while the enone group can exhibit photochemical properties useful in photodynamic therapy.
Recent studies have highlighted the pharmacological relevance of this compound in modulating inflammatory pathways. Specifically, researchers have investigated its potential as an inhibitor of cyclooxygenase (COX) enzymes, which play a key role in prostaglandin synthesis and are implicated in inflammatory responses. The structural similarity of 4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid to known COX inhibitors suggests that it may exhibit comparable activity while potentially offering improved selectivity or reduced side effects.
Moreover, the compound’s ability to form stable complexes with biomolecules has been explored in drug delivery systems. The π-conjugated system enhances its solubility in organic solvents while allowing for interactions with hydrophobic regions of proteins or nucleic acids. This property makes it a viable candidate for developing prodrugs or targeted delivery systems that can enhance bioavailability or specificity in therapeutic applications.
The synthesis of 4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include cross-coupling reactions to establish the benzene ring connectivity, followed by functionalization at the terminal positions to introduce the enone and furyl groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.
In conclusion, 4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid (CAS No. 40664-96-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers opportunities for designing novel bioactive molecules with applications ranging from anti-inflammatory therapies to advanced drug delivery systems. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an important role in future drug development efforts.
40664-96-8 (4-[(1E)-3-(2-Furyl)-3-oxoprop-1-en-1-yl]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)